1H-Pyrrolo[2,3-b]pyridine-3,5-diamine, N3,N3-dimethyl-

• Molecular Formula: C9H12N4
• Molecular Weight: 176.22 g/mol
• IUPAC Name: 3-N,3-N-dimethyl-1H-pyrrolo[2,3-b]pyridine-3,5-diamine
• InChI: InChI=1S/C9H12N4/c1-13(2)8-5-12-9-7(8)3-6(10)4-11-9/h3-5H,10H2,1-2H3,(H,11,12)
• InChI Key: UXEHXSPBNOJGHG-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=CNC2=C1C=C(C=N2)N

Description

1H-Pyrrolo[2,3-b]pyridine-3,5-diamine, N3,N3-dimethyl- is a useful research compound. Its molecular formula is C9H12N4 and its molecular weight is 176.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

N,N-Dimethyl-5-nitro-1H-pyrrolo[2,3-b]pyridin-3-amine (50 mg) was taken up in methanol (3 mL) and EtOAc (3 mL). 10% Pd/C (50 mg) was added, and the mixture was hydrogenated under a balloon of hydrogen for one hour. The mixture was then filtered through GF/F filter paper, and the filtrate was concentrated to a solid. This material was purified by preparative TLC (0.5 mm plate, 10% MeOH/DCM/0.5% NH4OH) to give N3,N3-dimethyl-1H-pyrrolo[2,3-b]pyridine-3,5-diamine (17 mg, 40%). (APCI-pos) M+1=177.2.